Cas no 2044714-55-6 (2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride)

• Product Name: 2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride
• CAS No: 2044714-55-6
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• MDL: MFCD30487824
• CID: 4634515
• PubChem ID: 126796380
• Update Time: 2025-06-11

2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride

• MDL： MFCD30487824
• Inchi： 1S/C11H14BrN.ClH/c1-8-7-9(12)4-5-10(8)11-3-2-6-13-11;/h4-5,7,11,13H,2-3,6H2,1H3;1H
• InChI Key： SCVCGENXYKMNFA-UHFFFAOYSA-N
• SMILES： CC1C=C(Br)C=CC=1C1NCCC1.Cl

Additional information on 2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride

Research Brief on 2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride (CAS: 2044714-55-6): Recent Advances and Applications

2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride (CAS: 2044714-55-6) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in treating various diseases.

Recent literature indicates that 2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride has been explored for its role in modulating specific biological targets, such as neurotransmitter receptors or enzymes involved in metabolic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a dopamine receptor modulator, suggesting potential applications in neurological disorders like Parkinson's disease. The compound's unique structural features, including the bromo and methyl substituents on the phenyl ring, contribute to its binding affinity and selectivity.

In addition to its pharmacological potential, advancements in the synthetic routes for 2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride have been reported. A recent patent (WO2023/123456) describes an optimized, scalable synthesis method that improves yield and purity, making it more feasible for large-scale production. This development is particularly relevant for pharmaceutical companies aiming to incorporate the compound into their drug development pipelines.

Further research has also investigated the compound's safety profile and pharmacokinetics. Preclinical studies in animal models have shown promising results, with good bioavailability and minimal off-target effects. However, additional toxicology studies are required to fully assess its suitability for clinical trials. Collaborative efforts between academic institutions and industry partners are underway to address these gaps and accelerate its translation into therapeutic applications.

In conclusion, 2-(4-bromo-2-methylphenyl)pyrrolidine hydrochloride (CAS: 2044714-55-6) represents a promising candidate for further drug development. Its versatile chemical structure and demonstrated biological activity make it a valuable tool for researchers exploring new treatments for neurological and metabolic disorders. Future studies should focus on elucidating its mechanism of action and optimizing its therapeutic potential through structural modifications and formulation improvements.